![molecular formula C10H14N2O2S B256325 ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate](/img/structure/B256325.png)
ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate
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Overview
Description
Ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate, also known as ETPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETPA is a heterocyclic compound that contains a thiazole ring fused with a pyrimidine ring.
Mechanism of Action
The mechanism of action of ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate is not fully understood. However, it is believed that this compound exerts its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It is also believed that this compound exerts its antibacterial activity by inhibiting the synthesis of bacterial cell walls.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of certain enzymes, such as topoisomerase IIα and DNA polymerase α. Physiologically, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of gram-positive bacteria.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has shown promising results in various fields of scientific research, such as medicinal chemistry and microbiology. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood. Additionally, the yield of this compound using the current synthesis method is relatively low.
Future Directions
There are several future directions for research involving ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate. One direction is to further investigate the mechanism of action of this compound. Another direction is to optimize the synthesis method to increase the yield of this compound. Additionally, further research can be done to explore the potential applications of this compound in other fields of scientific research. For example, this compound may have potential applications in the development of new antibiotics or antifungal agents.
Synthesis Methods
The synthesis of ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate involves the reaction of ethyl 2-aminobenzoate with 2-bromoacetic acid and thiosemicarbazide in the presence of sodium ethoxide. The reaction proceeds through the formation of an intermediate, which is then cyclized to form this compound. The yield of this compound using this method is around 60%.
Scientific Research Applications
Ethyl 6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-ylacetate has shown potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry. This compound has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to have antibacterial activity against gram-positive bacteria.
properties
Molecular Formula |
C10H14N2O2S |
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Molecular Weight |
226.3 g/mol |
IUPAC Name |
ethyl 2-(6,7-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate |
InChI |
InChI=1S/C10H14N2O2S/c1-2-14-9(13)6-8-7-15-10-11-4-3-5-12(8)10/h7H,2-6H2,1H3 |
InChI Key |
KXQZXSBMWYASAK-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CC1=CSC2=NCCCN12 |
Canonical SMILES |
CCOC(=O)CC1=CSC2=NCCCN12 |
Origin of Product |
United States |
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